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Compound of Interest

Compound Name: Sulfo-Cy5 amine

Cat. No.: B14025226 Get Quote

For researchers, scientists, and drug development professionals venturing into fluorescence-

based assays, the selection of an appropriate fluorophore is paramount. Sulfo-Cy5 amine has

emerged as a versatile and robust tool in a multitude of applications owing to its favorable

chemical and spectral properties. This guide provides a comprehensive overview of Sulfo-Cy5
amine, focusing on its core chemical characteristics, quantitative data, and detailed

experimental workflows.

Core Chemical Properties and Structure
Sulfo-Cy5 amine is a derivative of the cyanine dye, Cy5, and is characterized by the presence

of one or more sulfonate (SO3-) groups and a primary amine (-NH2) functional group.[1] The

cyanine core, a polymethine chain flanked by two indolenine rings, is responsible for its

fluorescence in the far-red region of the spectrum.

The defining features of Sulfo-Cy5 amine's structure are:

Sulfonate Groups: The negatively charged sulfonate groups impart significant water solubility

to the molecule, a critical advantage for biological applications as it prevents aggregation

and improves conjugation efficiency in aqueous buffers.[1][2] This hydrophilicity also

minimizes non-specific binding to biomolecules.[3]

Amine Group: The terminal primary amine serves as a reactive handle for covalent

attachment to various functional groups on target biomolecules.[1] This allows for the stable

labeling of proteins, peptides, nucleic acids, and other molecules. The amine group can be
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reacted with electrophiles such as activated esters (e.g., NHS esters), isothiocyanates, and

sulfonyl chlorides.[4][5] It can also be coupled to carboxylic acids using carbodiimide

chemistry (e.g., EDC).[5]

The structural combination of a highly fluorescent core, water-solubilizing moieties, and a

reactive functional group makes Sulfo-Cy5 amine a powerful reagent for biological labeling

and detection.
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General Workflow for Biomolecule Labeling with Sulfo-Cy5 Amine

Preparation

Conjugation Reaction

Purification

Analysis & Storage

1. Prepare Biomolecule
(e.g., Protein, Antibody)

in Amine-Free Buffer (pH 7.5-8.5)

4. Mix Biomolecule, Sulfo-Cy5 Amine,
and Activating Agent

2. Prepare Sulfo-Cy5 Amine
Stock Solution (e.g., in DMSO or water)

3. Prepare Activating Agent
(e.g., EDC/NHS for Carboxylic Acids)

5. Incubate at Room Temperature
(1-2 hours) or 4°C (overnight) with gentle mixing

6. Purify Conjugate via
Size-Exclusion Chromatography

(e.g., Sephadex G-25)

7. Collect Fractions Containing
the Labeled Biomolecule

8. Characterize Conjugate
(Determine Degree of Labeling

via UV-Vis Spectroscopy)

9. Store Labeled Biomolecule
at 4°C or -20°C, Protected from Light
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Logical Flow of an Immunoassay Using a Sulfo-Cy5 Labeled Antibody

1. Immobilize Antigen
on a Solid Support

2. Block Non-specific
Binding Sites

3. Add Primary Antibody
(Specific to Antigen)

4. Wash to Remove
Unbound Primary Antibody

5. Add Sulfo-Cy5 Labeled
Secondary Antibody

6. Wash to Remove
Unbound Secondary Antibody

7. Detect Fluorescence Signal
(Excitation ~646 nm, Emission ~662 nm)

8. Quantify Signal Intensity
(Proportional to Antigen Amount)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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